2,4-dimethoxy-N-(2-(1-methylindolin-5-yl)-2-(pyrrolidin-1-yl)ethyl)benzamide

• IUPAC Name: 2,4-dimethoxy-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-pyrrolidin-1-ylethyl]benzamide
• InChI: InChI=1S/C24H31N3O3/c1-26-13-10-18-14-17(6-9-21(18)26)22(27-11-4-5-12-27)16-25-24(28)20-8-7-19(29-2)15-23(20)30-3/h6-9,14-15,22H,4-5,10-13,16H2,1-3H3,(H,25,28)
• InChI Key: DJLZXVHZGJSZCY-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C1C=CC(=C2)C(CNC(=O)C3=C(C=C(C=C3)OC)OC)N4CCCC4
• Molecular Formula: C24H31N3O3
• Molecular Weight: 409.5 g/mol

Description

2,4-dimethoxy-N-(2-(1-methylindolin-5-yl)-2-(pyrrolidin-1-yl)ethyl)benzamide is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as "DMPEB" and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

Antitubercular Activity

Research on various hydrazinecarboxamide derivatives, including compounds structurally related to the queried chemical, shows significant activity against Mycobacterium tuberculosis and non-tuberculous mycobacteria. These compounds display in vitro efficacy comparable to or exceeding standard antitubercular drugs such as isoniazid. This suggests potential applications in designing new antitubercular agents (Asif, 2014).

Coagulation Factor Xa Inhibition

The design of competitive, small-molecule inhibitors of coagulation Factor Xa, as part of antithrombotic therapy research, has seen significant contributions. Such studies involve compounds that may share pharmacophoric features with the queried compound, highlighting its potential application in developing novel anticoagulants with high selectivity and oral bioavailability (Pauls, Ewing, & Choi-Sledeski, 2001).

CNS Acting Drugs Synthesis

Investigations into functional chemical groups that may serve as lead molecules for the synthesis of compounds with Central Nervous System (CNS) activity have identified heterocycles with nitrogen, sulfur, and oxygen atoms. These studies provide a framework for exploring the CNS activity of novel compounds, potentially including the queried chemical (Saganuwan, 2017).

Photocatalytic Degradation of Pollutants

Research on the photocatalytic degradation of pollutants, such as aromatic and alicyclic compounds in water, emphasizes the importance of understanding the intermediate products and mechanisms involved. This area of research could be relevant to the queried compound, especially in terms of environmental remediation and the degradation of complex organic molecules (Pichat, 1997).

Amyloid Imaging in Alzheimer's Disease

Advancements in amyloid imaging for Alzheimer's disease diagnosis have involved the development of specific ligands, some of which could share structural similarities or functional analogies with the compound . Such research is pivotal in early detection and monitoring of disease progression (Nordberg, 2007).